3-Bromo-5-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyridine

• IUPAC Name: 5-(5-bromopyridin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole
• InChI: InChI=1S/C10H8BrN3O/c11-8-3-7(4-12-5-8)10-13-9(14-15-10)6-1-2-6/h3-6H,1-2H2
• InChI Key: FPIUGDYDCHZQFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3=CC(=CN=C3)Br
• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol

Description

“3-Bromo-5-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyridine” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. This compound also includes a bromine atom and a cyclopropyl group.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as the one in this compound, can be achieved via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles, like the one in this compound, consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment. Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles can be diverse, depending on the substituents in the ring. For instance, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary widely depending on the substituents in the ring. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit α-glucosidase, an enzyme crucial in the treatment of type ii diabetes mellitus .

Biochemical Pathways

The compound likely affects the carbohydrate digestion pathway by inhibiting α-glucosidase, an enzyme that breaks down complex carbohydrates into glucose in the small intestine . By inhibiting this enzyme, the compound could potentially slow down carbohydrate digestion, reducing glucose absorption and ultimately lowering postprandial blood glucose levels.

Result of Action

The inhibition of α-glucosidase by this compound could lead to a reduction in postprandial hyperglycemia, which is beneficial for the management of type II diabetes mellitus . .

Safety and Hazards

While specific safety and hazard information for “3-Bromo-5-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyridine” is not available, it’s worth noting that compounds with similar structures can have varying safety profiles. For instance, a compound with a similar structure, “3-Cyclopropyl-1,2,4-oxadiazol-5-amine”, has been classified as Acute Tox. 3 Oral - Eye Irrit. 2.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. In addition to medicinal application, these heterocycles were utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.